Cas no 160094-11-1 (5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%))

• Product Name: 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%)
• CAS No: 160094-11-1
• MF: C₅₂H₇₆O₁₆
• MW: 957.15025806427
• CID: 5101890
• Update Time: 2025-10-31

5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%) Chemical and Physical Properties

Names and Identifiers

• 5-O-Demethyl-5-O-[(2-propen-1-yloxy)carbonyl]avermectin A1a
• 5-O-Demethyl-5-O-[(2-propen-1-yloxy)carbonyl]avermectin A1a (>80%)
• Avermectin A1a, 5-O-demethyl-5-O-[(2-propen-1-yloxy)carbonyl]-
• 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%)

• Inchi： 1S/C52H76O16/c1-12-21-59-50(55)66-46-32(7)22-38-49(54)63-37-23-36(67-51(26-37)20-19-31(6)45(68-51)28(3)13-2)18-17-30(5)44(29(4)15-14-16-35-27-60-48(46)52(35,38)56)64-42-25-40(58-11)47(34(9)62-42)65-41-24-39(57-10)43(53)33(8)61-41/h12,14-17,19-20,22,28-29,31,33-34,36-48,53,56H,1,13,18,21,23-27H2,2-11H3/b15-14-,30-17+,35-16-/t28-,29-,31-,33-,34-,36+,37-,38-,39-,40-,41-,42-,43-,44-,45+,46+,47-,48+,51+,52+/m0/s1
• InChI Key： YHPGTNGWFHQNLB-VHTIMTBHSA-N
• SMILES： O[C@]12C3=CC=C[C@@H]([C@@H](C(=CC[C@@]4([H])O[C@@]5(C=C[C@@H]([C@]([H])(O5)[C@@H](C)CC)C)C[C@]([H])(C4)OC([C@]1([H])C=C([C@H]([C@@]2([H])OC3)OC(=O)OCC=C)C)=O)C)O[C@@H]1O[C@H]([C@@H]([C@H](C1)OC)O[C@@H]1O[C@H]([C@@H]([C@H](C1)OC)O)C)C)C |c:4,t:8|

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: >124°C (dec.)
• Boiling Point: 982.6±65.0 °C(Predicted)
• Solubility: Chloroform (Slightly, Sonicated), Methanol (Slightly)
• pka: 12.08±0.70(Predicted)

5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%) Security Information

• Storage Condition：Amber Vial, -20°C Freezer, Under inert atmosphere

Additional information on 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%)

5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a (>80%)

The compound with CAS No. 160094-11-1, known as 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a, is a highly specialized and advanced derivative of the well-known anthelmintic agent, avermectin. This compound has garnered significant attention in the scientific community due to its unique structural modifications and potential applications in the field of veterinary medicine and parasitic disease control. The >80% purity specification underscores its high quality, making it a preferred choice for researchers and manufacturers seeking reliable and effective compounds for their formulations.

Avermectins are a class of macrocyclic lactone antibiotics that have been widely used for decades to combat a wide range of parasitic infections in livestock and companion animals. The parent compound, avermectin A1a, is distinguished by its potent antiparasitic activity against nematodes and arthropods. However, the development of 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a represents a significant advancement in this field. The introduction of the 2-propen-1-yloxy carbonyl group at the 5-O position introduces novel chemical properties that enhance its pharmacokinetic profile, stability, and bioavailability.

Recent studies have highlighted the importance of structural modifications in avermectins to address emerging challenges such as drug resistance and environmental persistence. The demethylation at the 5-O position not only alters the compound's solubility but also potentially reduces its toxicity profile, making it safer for use in veterinary applications. Additionally, the incorporation of the 2-propen-1-yloxy carbonyl group introduces a reactive site that can be further functionalized for targeted drug delivery or conjugation with other bioactive molecules.

From a synthetic standpoint, the production of 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a involves a multi-step process that combines advanced organic chemistry techniques with precise enzymatic modifications. Researchers have employed various strategies, including directed evolution of cytochrome P450 monooxygenases, to achieve high yields and enantioselectivity in the demethylation step. This has been complemented by innovative approaches to introduce the 2-propen-1-yloxy carbonyl group, ensuring minimal side reactions and maximal retention of the compound's bioactivity.

In terms of applications, this compound has shown promise in preclinical studies as a more effective and safer alternative to traditional avermectins. Its enhanced stability under physiological conditions allows for prolonged release profiles when formulated into sustained-release delivery systems. Furthermore, its reduced toxicity has made it a candidate for use in sensitive animal species or in cases where prolonged exposure is required.

The global rise in parasitic resistance to conventional drugs has underscored the need for innovative solutions like 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a. By leveraging cutting-edge research in medicinal chemistry and biotechnology, this compound represents a step forward in addressing the challenges posed by parasitic infections. Its development aligns with broader trends toward personalized veterinary medicine and sustainable agricultural practices.

In conclusion, CAS No. 160094-11-1 stands as a testament to the ongoing innovation in antimicrobial and antiparasitic drug development. With its unique structural features, high purity, and promising therapeutic potential, 5-O-Demethyl-5-O-(2-propen-1-yloxy)carbonylavermectin A1a is poised to play a pivotal role in advancing animal health and welfare worldwide.